Cas no 2228883-82-5 (2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol)
2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol
- EN300-1953816
- 2228883-82-5
- 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol
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- Inchi: 1S/C8H7F2N3O/c9-8(10)7(14)5-4-6-11-2-1-3-13(6)12-5/h1-4,7-8,14H
- InChI Key: ZJVXFAQVRYHCDT-UHFFFAOYSA-N
- SMILES: FC(C(C1C=C2N=CC=CN2N=1)O)F
Computed Properties
- Exact Mass: 199.05571818g/mol
- Monoisotopic Mass: 199.05571818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 50.4Ų
2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1953816-0.05g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 0.05g |
$1080.0 | 2023-09-17 | ||
| Enamine | EN300-1953816-0.1g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 0.1g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1953816-0.25g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 0.25g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1953816-0.5g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 0.5g |
$1234.0 | 2023-09-17 | ||
| Enamine | EN300-1953816-1.0g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 1g |
$1286.0 | 2023-05-31 | ||
| Enamine | EN300-1953816-2.5g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 2.5g |
$2520.0 | 2023-09-17 | ||
| Enamine | EN300-1953816-5.0g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 5g |
$3728.0 | 2023-05-31 | ||
| Enamine | EN300-1953816-10.0g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 10g |
$5528.0 | 2023-05-31 | ||
| Enamine | EN300-1953816-1g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 1g |
$1286.0 | 2023-09-17 | ||
| Enamine | EN300-1953816-5g |
2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol |
2228883-82-5 | 5g |
$3728.0 | 2023-09-17 |
2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-ol
Compound CAS No. 2228883-82-5: 2,2-Difluoro-1-{Pyrazolo[1,5-a]Pyrimidin-2-Yl}Ethan-1-Ol
The compound CAS No. 2228883-82-5, also known as 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.
The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives has been extensively studied for their role in modulating biological pathways. The presence of the pyrazolo[1,5-a]pyrimidine ring system introduces significant aromaticity and rigidity to the molecule, which is crucial for its interactions with biological targets. The fluorine atoms at the 2-position of the ethanone group contribute to the molecule's lipophilicity and stability, making it an attractive candidate for drug design.
Recent research has highlighted the potential of CAS No. 2228883-82-5 as a lead compound in the development of kinase inhibitors. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The ability of this compound to selectively inhibit specific kinases has been validated through in vitro assays and computational docking studies.
In addition to its pharmacological applications, ethyl pyrazolo[1,5-a]pyrimidine derivatives have shown promise in materials science. The rigid structure of the pyrazolo[1,5-a]pyrimidine ring system makes it suitable for applications in organic electronics and optoelectronics. Recent studies have explored its potential as a building block for constructing advanced materials with tailored electronic properties.
The synthesis of CAS No. 2228883-82-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine ring through cyclization reactions and the introduction of fluorine substituents via electrophilic substitution or nucleophilic aromatic substitution. Optimization of reaction conditions has significantly improved the yield and purity of the final product.
The pharmacokinetic profile of ethyl pyrazolo[1,5-a]pyrimidine derivatives has been evaluated in preclinical models, revealing favorable absorption and bioavailability characteristics. These findings underscore its potential as an orally active drug candidate. Furthermore, toxicity studies indicate that this compound exhibits low cytotoxicity against non-cancerous cell lines, suggesting a favorable safety profile.
In conclusion, CAS No. 226744796, or ethyl pyrazolo[1,5-a]pyrimidine derivative, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advances in synthetic and computational techniques, position it as a valuable asset in both academic research and industrial development.
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